Cas no 81-39-0 (14-methyl-10-(4-methylphenyl)amino-14-azatetracyclo7.7.1.0^{2,7}.0^{13,17}heptadeca-1(16),2(7),3,5,9(17),10,12-heptaene-8,15-dione)

• Product Name: 14-methyl-10-(4-methylphenyl)amino-14-azatetracyclo7.7.1.0^{2,7}.0^{13,17}heptadeca-1(16),2(7),3,5,9(17),10,12-heptaene-8,15-dione
• CAS No: 81-39-0
• MF: C₂₄H₁₈N₂O₂
• MW: 366.411925792694
• MDL: MFCD00272416
• CID: 34248
• PubChem ID: 66476
• Update Time: 2024-10-27

14-methyl-10-(4-methylphenyl)amino-14-azatetracyclo7.7.1.0^{2,7}.0^{13,17}heptadeca-1(16),2(7),3,5,9(17),10,12-heptaene-8,15-dione Chemical and Physical Properties

Names and Identifiers

• Fluorescent Red H5B
• C.I.Solvent Red 52
• Solvent Red 52
• 1'-Methyl-4-p-toluidino-anthrapyridon
• HMS650L19
• 3-Methyl-6-(p-toluidino)-3H-dibenz[f,ij]isoquinoline-2,7-dione
• Solvent Red 52
• 3-methyl-6-(p-tolylamino)-3H-naphtho[1,2,3-de]quinoline-2,7-dione
• W-109287
• 3-methyl-6-(4-toluidino)-3H-naphtho[1,2,3-de]quinoline-2,7-dione
• 3-Methyl-6-(p-toluidino)-3H-dibenz(f,ij)isoquinoline-2,7-dione
• C.I.68210
• AS-17210
• F0884-0023
• KP Plast Red 58
• 3-methyl-6-(p-toluidino)-3H-dibenz[f,ij]isoquinolin-2,7-dion
• ChemDiv1_022437
• DTXSID1058842
• 3H-Dibenz[f,ij]isoquinoline-2,7-dione, 3-methyl-6-[(4-methylphenyl)amino]-
• C.I. 68210
• 3H-Naphtho[1,2,3-de]quinoline-2,7-dione, 3-methyl-6-[(4-methylphenyl)amino]-
• SCHEMBL305199
• Oprea1_123265
• 81-39-0
• 3H-Naphtho(1,2,3-de)quinoline-2,7-dione, 3-methyl-6-((4-methylphenyl)amino)-
• 3-methyl-6-(p-tolylamino)-2H-naphtho[1,2,3-de]quinoline-2,7(3H)-dione
• STL558630
• EINECS 201-346-7
• Solven Red 52
• 3-Methyl-6-(p-toluidino)-3H-dibenz[f
• MFCD00272416
• EU-0039738
• 14-methyl-10-(4-methylanilino)-14-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(16),2,4,6,9,11,13(17)-heptaene-8,15-dione
• 3H-Dibenz(f,ij)isoquinoline-2,7-dione, 3-methyl-6-((4-methylphenyl)amino)-
• 3-methyl-6-[(4-methylphenyl)amino]-3H-naphtho[1,2,3-de]quinoline-2,7-dione
• AKOS003632966
• NS00020032
• 3-Methyl-6-[(4-methylphenyl)amino]-3H-naphtho[1,2,3-de]quinoline-2,7-dione (ACI)
• 3H-Naphtho[1,2,3-de]quinoline-2,7-dione, 3-methyl-6-p-toluidino- (7CI, 8CI)
• 2,3-Dihydro-3-methyl-2-oxo-6-p-toluidine-3-azabenzanthrone
• 3-Methyl-6-p-toluidino-3H-dibenz[f,ij]isoquinoline-2,7-dione
• Ahcoquinone Rubine Base
• C.I. Solvent Red 52
• Diaresin Red H 5B
• Helio Oil Red R Pdr
• Kenawax Red Rubine 2RP
• KP Plast Red 5B
• Macrolex Red 5B
• Macrolex Red 5B Gran
• Oil Fast Red R Pdr
• Optica Global PRT Red
• Optica Global PRT Red Toner
• Rubinol R Base
• SR 52
• Sumiplast Red HL 5B
• Transparent Red H 5B
• Waxoline Rubine RA
• VJUKWPOWHJITTP-UHFFFAOYSA-N
• 14-METHYL-10-[(4-METHYLPHENYL)AMINO]-14-AZATETRACYCLO[7.7.1.0(2),?.0(1)(3),(1)?]HEPTADECA-1(16),2(7),3,5,9(17),10,12-HEPTAENE-8,15-DIONE
• HY-D0287
• CS-0010199
• C.I.Solvent Red 52 (C.I.68210)
• 14-methyl-10-(4-methylphenyl)amino-14-azatetracyclo7.7.1.0^{2,7}.0^{13,17}heptadeca-1(16),2(7),3,5,9(17),10,12-heptaene-8,15-dione

• MDL： MFCD00272416
• Inchi： 1S/C24H18N2O2/c1-14-7-9-15(10-8-14)25-19-11-12-20-22-18(13-21(27)26(20)2)16-5-3-4-6-17(16)24(28)23(19)22/h3-13,25H,1-2H3
• InChI Key： VJUKWPOWHJITTP-UHFFFAOYSA-N
• SMILES： O=C1N(C)C2C3=C(C(NC4C=CC(C)=CC=4)=CC=2)C(=O)C2C(=CC=CC=2)C3=C1

Computed Properties

• Exact Mass: 366.13700
• Monoisotopic Mass: 366.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 4.7
• Topological Polar Surface Area: 49.4A^2

Experimental Properties

• Color/Form: Purplish red crystal.
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.729
• PSA: 51.10000
• LogP: 4.76790
• Solubility: Soluble in water. It is dark red in concentrated sulfuric acid and produces red precipitate after dilution.
• Vapor Pressure: Not available

14-methyl-10-(4-methylphenyl)amino-14-azatetracyclo7.7.1.0^{2,7}.0^{13,17}heptadeca-1(16),2(7),3,5,9(17),10,12-heptaene-8,15-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Safety Instruction： S26; S37/39
• RTECS：CU7542000
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/22; R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes